Cas no 491842-63-8 (3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole
• CAS No: 491842-63-8
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 68278
• PubChem ID: 10262618
• Update Time: 2025-07-20

3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole
• 3-chloromethyl-5-(3-fluoro-phenyl)-[1,2,4]oxadiazole
• AG-F-65210
• AK140278
• CTK4J1128
• STL097606
• SureCN1543938
• YCOKTYBAJSXBTK-UHFFFAOYSA-N
• 491842-63-8
• SCHEMBL1543938
• EN300-7459333
• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(3-fluorophenyl)-
• DTXSID80437517
• A827667
• AKOS005725256

• MDL： MFCD09027638
• Inchi： 1S/C9H6ClFN2O/c10-5-8-12-9(14-13-8)6-2-1-3-7(11)4-6/h1-4H,5H2
• InChI Key： YCOKTYBAJSXBTK-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(C2C=CC=C(C=2)F)=N1

Computed Properties

• Exact Mass: 212.01500
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 321.778°C at 760 mmHg
• Flash Point: 148.406°C
• Refractive Index: 1.542
• PSA: 38.92000
• LogP: 2.61450

3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole (CAS No. 491842-63-8)

3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole (CAS No. 491842-63-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group and a 3-fluorophenyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in fluorinated compounds and heterocyclic scaffolds has positioned this chemical as a subject of cutting-edge studies. With the rise of AI-driven drug design and computational chemistry, scientists are leveraging tools like molecular docking to predict its interactions with biological targets. Questions such as "What are the applications of 1,2,4-oxadiazole derivatives?" or "How does fluorination enhance drug bioavailability?" reflect the compound's relevance in modern research. Its CAS No. 491842-63-8 is frequently searched in databases like PubChem and Reaxys, underscoring its industrial and academic importance.

From a synthetic perspective, the chloromethyl group in 3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole offers reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with trends in fragment-based drug discovery and click chemistry, where modular building blocks are prized. Environmental considerations also drive innovation, with greener synthetic routes for such compounds being a hot topic in green chemistry forums.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with regulatory standards. Its stability under various conditions is another area of investigation, addressing queries like "How to store fluorophenyl-containing compounds?" or "What solvents are compatible with 1,2,4-oxadiazoles?". These practical aspects are critical for laboratories handling the material.

In conclusion, 3-(Chloromethyl)-5-(3-fluorophenyl)-1,2,4-oxadiazole (CAS No. 491842-63-8) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications—from small-molecule therapeutics to agricultural chemicals—highlight its value. As research progresses, this compound is poised to play a pivotal role in addressing global health and sustainability challenges, making it a cornerstone of contemporary chemical innovation.